molecular formula C9H7ClN2O B1591868 4-Chloro-7-methoxyquinazoline CAS No. 55496-52-1

4-Chloro-7-methoxyquinazoline

Cat. No. B1591868
CAS RN: 55496-52-1
M. Wt: 194.62 g/mol
InChI Key: GUQZHZBMDPEBQG-UHFFFAOYSA-N
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Description

4-Chloro-7-methoxyquinazoline (4-CMQ) is an organic compound belonging to the quinazoline class of compounds. It is a colorless solid, and is used as an intermediate in the synthesis of pharmaceuticals and other organic compounds. 4-CMQ is an important compound for the research and development of new drugs and has been used in a variety of studies in the fields of medicine, biochemistry, and pharmacology.

Scientific Research Applications

Anticancer Research

4-Chloro-7-methoxyquinazoline has been studied for its potential in anticancer therapy. Quinazoline derivatives are known to possess a wide range of biological activities, including antitumor properties . They have been used to design and synthesize novel compounds that can inhibit cancer cell proliferation. For instance, certain quinazoline derivatives have shown potent antiproliferative activities against various human cancer cell lines . This compound serves as a crucial scaffold for developing new anticancer agents.

Antibacterial and Antimicrobial Applications

The quinazoline nucleus is a common structure found in compounds with significant antibacterial and antimicrobial activities. Research has indicated that introducing different substituents at specific positions on the quinazoline ring can enhance these properties . 4-Chloro-7-methoxyquinazoline could be used as a starting material for synthesizing such derivatives, potentially leading to new treatments for bacterial infections.

Enzyme Inhibition

In biochemistry, enzyme inhibitors are vital tools for understanding enzyme mechanisms and for drug development. 4-Chloro-7-methoxyquinazoline derivatives have been explored as inhibitors of various enzymes, such as tyrosine kinases, which are important targets in cancer therapy . These compounds can be designed to selectively bind to the active sites of enzymes, thereby modulating their activity.

Pharmacological Studies

Quinazoline derivatives, including 4-Chloro-7-methoxyquinazoline, are of great interest in pharmacology due to their diverse therapeutic effects. They have been investigated for their roles in treating hypertension, viral infections, and other conditions . The modification of the quinazoline structure has led to the development of drugs with improved efficacy and reduced side effects.

Chemical Synthesis

In the field of chemical synthesis, 4-Chloro-7-methoxyquinazoline is used as an intermediate for the preparation of more complex quinazoline derivatives. It can undergo various chemical reactions, such as nucleophilic substitutions and condensations, to yield compounds with desired biological activities . This versatility makes it a valuable building block in medicinal chemistry.

Analytical Chemistry

In analytical chemistry, 4-Chloro-7-methoxyquinazoline can be used as a standard or reference compound in chromatographic analyses to identify and quantify similar structures in complex mixtures . Its well-defined structure and properties facilitate the development of analytical methods for pharmaceuticals and other quinazoline-containing products.

properties

IUPAC Name

4-chloro-7-methoxyquinazoline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7ClN2O/c1-13-6-2-3-7-8(4-6)11-5-12-9(7)10/h2-5H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GUQZHZBMDPEBQG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)C(=NC=N2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80596532
Record name 4-Chloro-7-methoxyquinazoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80596532
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

194.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-7-methoxyquinazoline

CAS RN

55496-52-1
Record name 4-Chloro-7-methoxyquinazoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80596532
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Chloro-7-methoxy-quinazoline
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods

Procedure details

Step 2 A suspension of 7-methoxyquinazolin-4-ol (400 mg, 2.271 mmol) in phosphorus oxychloride (7 mL, 75 mmol) was heated at reflux for 3 h. The solution was concentrated and the residue was suspended in EtOAc and stirred on an ice bath with NaHCO3 (aq) until all the solid was dissolved and gas evolution ceased. The layers were separated and the organic phase was dried and concentrated to provide 4-chloro-7-methoxyquinazoline as a light yellow-tan solid (438 mg, 99%). 1H NMR (400 MHz, chloroform-d) δ 8.94 (1H, s), 8.15 (1H, d, J=9.7 Hz), 7.29-7.37 (2H, m), 4.00 (3H, s).
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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